Cas no 1359657-03-6 (1-(2-Hydroxy-5-methoxy-1,6-naphthyridin-3-yl)propan-1-one)

• Product Name: 1-(2-Hydroxy-5-methoxy-1,6-naphthyridin-3-yl)propan-1-one
• CAS No: 1359657-03-6
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 1082729
• PubChem ID: 72206939
• Update Time: 2025-10-28

1-(2-Hydroxy-5-methoxy-1,6-naphthyridin-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxy-5-methoxy-1,6-naphthyridin-3-yl)propan-1-one
• 5-methoxy-3-propanoyl-1H-1,6-naphthyridin-2-one
• 5-Methoxy-3-propionyl-1,6-naphthyridin-2(1H)-one
• DTXSID701208274
• s11155
• 1359657-03-6
• 1,6-Naphthyridin-2(1H)-one, 5-methoxy-3-(1-oxopropyl)-

• Inchi： 1S/C12H12N2O3/c1-3-10(15)8-6-7-9(14-11(8)16)4-5-13-12(7)17-2/h4-6H,3H2,1-2H3,(H,14,16)
• InChI Key： PODGAXQNSKDOJF-UHFFFAOYSA-N
• SMILES： O(C)C1C2C=C(C(CC)=O)C(NC=2C=CN=1)=O

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.3Ų

Additional information on 1-(2-Hydroxy-5-methoxy-1,6-naphthyridin-3-yl)propan-1-one

1-(2-Hydroxy-5-methoxy-1,6-naphthyridin-3-yl)propan-1-one: A Comprehensive Overview

The compound 1-(2-Hydroxy-5-methoxy-1,6-naphthyridin-3-yl)propan-1-one, identified by the CAS number 1359657-03-6, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a fused bicyclic structure. The presence of hydroxyl and methoxy groups in its structure contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery, particularly in the development of anticancer agents. The naphthyridin core of this compound has been shown to exhibit potent cytotoxic activity against various cancer cell lines. Researchers have demonstrated that the hydroxyl group at position 2 plays a critical role in enhancing the compound's ability to inhibit specific oncogenic pathways. Furthermore, the methoxy group at position 5 contributes to the compound's solubility and bioavailability, making it a promising candidate for further preclinical studies.

In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. The rigid aromatic structure of the naphthyridin moiety makes it an ideal candidate for use in organic electronics. Recent advancements in the synthesis of conjugated polymers incorporating naphthyridine derivatives have shown improved charge transport properties, which could pave the way for next-generation electronic devices.

The synthesis of 1-(2-Hydroxy-5-methoxy-1,6-naphthyridin-3-yl)propan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the naphthyridine ring system through cyclization reactions, followed by functionalization with hydroxyl and methoxy groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that under controlled conditions, the compound undergoes efficient microbial degradation, reducing its potential to accumulate in ecosystems. This makes it a more sustainable option compared to other synthetic compounds with longer persistence in the environment.

In conclusion, 1-(2-Hydroxy-5-methoxy-1,6-naphthyridin-3-yl)propan-1-one represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific innovation.